Cas no 1171919-88-2 (2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine)

2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine is a specialized pyridine derivative featuring a trimethylsilyl-protected ethynyl group at the 5-position and methoxy substituents at the 2- and 3-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the construction of complex heterocyclic frameworks. The trimethylsilyl group enhances stability while allowing for selective deprotection under mild conditions, enabling further functionalization. Its electron-rich pyridine core and sterically accessible ethynyl moiety make it useful in medicinal chemistry and materials science applications. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions contribute to its utility in advanced synthetic methodologies.
2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine structure
1171919-88-2 structure
Product Name:2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine
CAS No:1171919-88-2
MF:C12H17NO2Si
MW:235.354384183884
MDL:MFCD12401637
CID:1073890
PubChem ID:46737838
Update Time:2025-05-19

2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine
    • 2-(5,6-dimethoxypyridin-3-yl)ethynyl-trimethylsilane
    • D75067
    • 2,3-Dimethoxy-5-(trimethylsilylethynyl)pyridine
    • 1171919-88-2
    • DTXSID001225114
    • WWB91988
    • DB-422446
    • AKOS015852114
    • 2,3-dimethoxy-5-[2-(trimethylsilyl)ethynyl]pyridine
    • 2,3-dimethoxy-5-[(trimethylsilyl)ethynyl]pyridine
    • SCHEMBL9980
    • 2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine, AldrichCPR
    • MFCD12401637
    • CS-0091277
    • KDNDGRWJNLKLHR-UHFFFAOYSA-N
    • MDL: MFCD12401637
    • Inchi: 1S/C12H17NO2Si/c1-14-11-8-10(6-7-16(3,4)5)9-13-12(11)15-2/h8-9H,1-5H3
    • InChI Key: KDNDGRWJNLKLHR-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=NC(=C(C=1)OC)OC)(C)(C)C

Computed Properties

  • Exact Mass: 235.102855319g/mol
  • Monoisotopic Mass: 235.102855319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine Pricemore >>

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Additional information on 2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine

2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine (CAS No. 1171919-88-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine (CAS No. 1171919-88-2) has emerged as a pivotal heterocyclic compound with broad applications in pharmaceuticals, materials science, and click chemistry. Its unique structure, featuring a pyridine core functionalized with dimethoxy groups and a trimethylsilyl-protected alkyne, makes it a sought-after synthetic intermediate for researchers exploring drug discovery and molecular design.

The compound’s CAS No. 1171919-88-2 is frequently searched in academic and industrial databases, reflecting its relevance in cross-coupling reactions and Sonogashira couplings. Recent trends highlight its utility in bioconjugation and fluorescent probe synthesis, aligning with the growing demand for bioimaging agents and therapeutic diagnostics. Users often inquire about its solubility (notably in THF and DCM) and stability under inert atmospheres, which are critical for handling air-sensitive intermediates.

From an SEO perspective, queries like "2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine synthesis" or "CAS 1171919-88-2 applications" dominate search engines. This underscores the need for detailed technical insights. The compound’s trimethylsilyl (TMS) group acts as a protecting moiety for alkynes, enabling selective deprotection for subsequent palladium-catalyzed reactions—a hot topic in green chemistry discussions.

Innovations in catalysis and nanomaterials further elevate its importance. For instance, its integration into metal-organic frameworks (MOFs) for gas storage research has gained traction. Additionally, the pyridine-alkyne hybrid structure is leveraged in small-molecule inhibitors targeting kinase pathways, a focal point in cancer therapeutics.

Handling precautions emphasize moisture-sensitive storage and glovebox techniques, though it remains non-hazardous under standard conditions. Its melting point (~80–85°C) and NMR spectral data (δ 0.25 ppm for TMS) are well-documented, aiding quality control in commercial batches. As AI-driven drug design accelerates, this compound’s role in high-throughput screening libraries is expanding, answering user queries about fragment-based drug discovery.

In summary, 2,3-Dimethoxy-5-((trimethylsilyl)ethynyl)pyridine bridges academic research and industrial innovation, with its CAS No. 1171919-88-2 serving as a keystone for advanced organic transformations. Its adaptability to emerging technologies ensures sustained interest across scientific communities.

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